CID 11979754
CID 11979754
Brand Name:
Vulcanchem
CAS No.:
123330-72-3
VCID:
VC0049199
InChI:
InChI=1S/C26H24N6O12/c27-29-9-19(33)15-1-3-17(31(11-23(35)36)12-24(37)38)21(7-15)43-5-6-44-22-8-16(20(34)10-30-28)2-4-18(22)32(13-25(39)40)14-26(41)42/h1-4,7-10H,5-6,11-14H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
SMILES:
C1=CC(=C(C=C1C(=O)C=[N+]=[N-])OCCOC2=C(C=CC(=C2)C(=O)C=[N+]=[N-])N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O
Molecular Formula:
C26H24N6O12
Molecular Weight:
612.5 g/mol
CID 11979754
CAS No.: 123330-72-3
Main Products
VCID: VC0049199
Molecular Formula: C26H24N6O12
Molecular Weight: 612.5 g/mol
| CAS No. | 123330-72-3 |
|---|---|
| Product Name | CID 11979754 |
| Molecular Formula | C26H24N6O12 |
| Molecular Weight | 612.5 g/mol |
| IUPAC Name | 2-[2-[2-[2-[bis(carboxymethyl)amino]-5-(2-diazoacetyl)phenoxy]ethoxy]-N-(carboxymethyl)-4-(2-diazoacetyl)anilino]acetic acid |
| Standard InChI | InChI=1S/C26H24N6O12/c27-29-9-19(33)15-1-3-17(31(11-23(35)36)12-24(37)38)21(7-15)43-5-6-44-22-8-16(20(34)10-30-28)2-4-18(22)32(13-25(39)40)14-26(41)42/h1-4,7-10H,5-6,11-14H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42) |
| Standard InChIKey | ZOOJLKYZACLIPO-QJUDHZBZSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C(=C/[N+]#N)/[O-])OCCOC2=C(C=CC(=C2)/C(=C/[N+]#N)/[O-])N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O |
| SMILES | C1=CC(=C(C=C1C(=O)C=[N+]=[N-])OCCOC2=C(C=CC(=C2)C(=O)C=[N+]=[N-])N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)C=[N+]=[N-])OCCOC2=C(C=CC(=C2)C(=O)C=[N+]=[N-])N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O |
| Synonyms | diazo-4 |
| PubChem Compound | 3035944 |
| Last Modified | Nov 11 2021 |
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